2-Deoxy-2,3-dehydro-n-acetyl-neuraminic acid
Catalog No.
S585831
CAS No.
24967-27-9
M.F
C11H17NO8
M. Wt
291.25 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
24967-27-9
Product Name
2-Deoxy-2,3-dehydro-n-acetyl-neuraminic acid
IUPAC Name
3-acetamido-4-hydroxy-2-(1,2,3-trihydroxypropyl)-3,4-dihydro-2H-pyran-6-carboxylic acid
Molecular Formula
C11H17NO8
Molecular Weight
291.25 g/mol
InChI
InChI=1S/C11H17NO8/c1-4(14)12-8-5(15)2-7(11(18)19)20-10(8)9(17)6(16)3-13/h2,5-6,8-10,13,15-17H,3H2,1H3,(H,12,14)(H,18,19)
InChI Key
JINJZWSZQKHCIP-UFGQHTETSA-N
SMILES
CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)O
Synonyms
2,3-dehydro-2-deoxy-N-acetylneuraminic acid, 2,3-dehydro-2-deoxyneuraminic acids, 2,3-didehydro-2-deoxy-N-acetylneuraminic acid, 2-acetyl-2,3-didehydro-2-deoxyneuraminic acid, 2-DDANA, 2-deoxy-2,3-dehydro-N-acetylneuraminic acid, 2-deoxy-2,3-didehydro-N-acetylneuraminic acid, 5-acetamido-2,6-anhydro-3,5-dideoxy-D-glycero-D-galacto-non-2-enoic acid, deoxy-N-acetylneuraminic acid, deoxysialic acid, Neu5Ac2en
Canonical SMILES
CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)O
Isomeric SMILES
CC(=O)N[C@@H]1[C@H](C=C(O[C@H]1[C@@H]([C@@H](CO)O)O)C(=O)O)O
DANA as a Neuraminidase Inhibitor
- DANA acts as a specific inhibitor of neuraminidase enzymes . Neuraminidases are enzymes that cleave sialic acid residues from glycoproteins and glycolipids .
- By inhibiting neuraminidase activity, DANA helps researchers understand the role of sialylation (the addition of sialic acid) in various biological processes .
- This research can provide insights into areas like neural development, function, and diseases .
DANA and Insulin Secretion
- Recent studies explore the potential of DANA to enhance insulin secretion .
- Researchers observed that DANA increased insulin release from pancreatic beta cells in response to glucose stimulation .
- This area of research is ongoing, but it could contribute to the understanding of insulin regulation and diabetes.
XLogP3
-2.5
MeSH Pharmacological Classification
Enzyme Inhibitors
Other CAS
24967-27-9
Wikipedia
2-Deoxy-2,3-Dehydro-N-Acetyl-Neuraminic Acid
Dates
Modify: 2023-08-15
Gadhoum et al. CD15 expression in human myeloid cell differentiation is regulated by sialidase activity Nature Chemical Biology, doi: 10.1038/nchembio.116, published online 19 October 2008 http://www.nature.com/naturechemicalbiology
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